An In-depth Technical Guide to the Biosynthesis of 9-O-Methyl-4-Hydroxyboeravinone B
An In-depth Technical Guide to the Biosynthesis of 9-O-Methyl-4-Hydroxyboeravinone B
For Researchers, Scientists, and Drug Development Professionals
Abstract
9-O-Methyl-4-Hydroxyboeravinone B is a naturally occurring rotenoid, a class of isoflavonoids, primarily sourced from the roots of Boerhavia diffusa. This compound has garnered significant interest for its diverse biological activities, including anti-inflammatory, antioxidant, and hepatoprotective properties. Understanding its biosynthetic pathway is crucial for metabolic engineering efforts aimed at enhancing its production for pharmaceutical applications. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of 9-O-Methyl-4-Hydroxyboeravinone B, detailing the key enzymatic steps, precursor molecules, and regulatory influences. The guide also includes a summary of quantitative data on its production, detailed experimental protocols for its quantification, and visual representations of the biosynthetic and regulatory pathways.
Proposed Biosynthetic Pathway of 9-O-Methyl-4-Hydroxyboeravinone B
While the complete biosynthetic pathway of 9-O-Methyl-4-Hydroxyboeravinone B has not been fully elucidated, a putative pathway can be constructed based on the well-established general phenylpropanoid and isoflavonoid (B1168493) biosynthetic pathways. The biosynthesis originates from the amino acid L-phenylalanine and proceeds through a series of enzymatic reactions to form the core isoflavonoid skeleton, which is then further modified by hydroxylation and methylation to yield the final product.
The initial steps involve the conversion of L-phenylalanine to p-coumaroyl-CoA, a key intermediate in the phenylpropanoid pathway.[1][2][3] This is followed by the entry into the flavonoid biosynthesis pathway, leading to the formation of naringenin (B18129) chalcone (B49325) and subsequently the flavanone (B1672756) naringenin.[4][5] A critical branching point for isoflavonoid synthesis is the conversion of a flavanone intermediate to a 2-hydroxyisoflavanone (B8725905), catalyzed by isoflavone (B191592) synthase (IFS), a cytochrome P450 enzyme.[4][6][7][8]
Subsequent dehydration and a series of hydroxylation and methylation reactions, catalyzed by specific hydroxylases (likely cytochrome P450 monooxygenases) and O-methyltransferases (OMTs), would lead to the formation of the boeravinone scaffold and ultimately 9-O-Methyl-4-Hydroxyboeravinone B.[9][10][11] The final methylation step at the 9-O position is a key modification in the biosynthesis of this specific boeravinone.[10]
Key Enzymatic Steps and Precursor Molecules
The proposed pathway involves the following key enzymatic reactions and intermediates:
-
Phenylalanine Ammonia-Lyase (PAL): Converts L-phenylalanine to cinnamic acid.[1][4]
-
Cinnamate-4-Hydroxylase (C4H): Hydroxylates cinnamic acid to p-coumaric acid.[1][4]
-
4-Coumarate:CoA Ligase (4CL): Activates p-coumaric acid to p-coumaroyl-CoA.[4][6]
-
Chalcone Synthase (CHS): Condenses p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone.[4][5]
-
Chalcone Isomerase (CHI): Isomerizes naringenin chalcone to the flavanone naringenin.[4][5]
-
Isoflavone Synthase (IFS): A key enzyme that catalyzes the aryl migration of the B-ring from C2 to C3 of the flavanone skeleton, forming a 2-hydroxyisoflavanone intermediate.[6][7][8]
-
Dehydratase: Dehydrates the 2-hydroxyisoflavanone to form an isoflavone (e.g., daidzein (B1669772) or genistein).[6][8]
-
Hydroxylases (Cytochrome P450 monooxygenases): Catalyze specific hydroxylation reactions on the isoflavone core to introduce hydroxyl groups at various positions, including the 4-position.[9][11][12][13]
-
O-Methyltransferases (OMTs): Transfer a methyl group from S-adenosyl-L-methionine (SAM) to a specific hydroxyl group, in this case, at the 9-O position.[10][14][15][16][17]
The following diagram illustrates the proposed biosynthetic pathway:
digraph "Biosynthesis of 9-O-Methyl-4-Hydroxyboeravinone B" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.1]; edge [fontname="Arial", fontsize=9];
// Nodes L_Phenylalanine [label="L-Phenylalanine", fillcolor="#F1F3F4", fontcolor="#202124"]; Cinnamic_Acid [label="Cinnamic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; p_Coumaric_Acid [label="p-Coumaric Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; p_Coumaroyl_CoA [label="p-Coumaroyl-CoA", fillcolor="#F1F3F4", fontcolor="#202124"]; Naringenin_Chalcone [label="Naringenin Chalcone", fillcolor="#F1F3F4", fontcolor="#202124"]; Naringenin [label="Naringenin\n(Flavanone)", fillcolor="#F1F3F4", fontcolor="#202124"]; Isoflavone_Precursor [label="Isoflavone Precursor\n(e.g., Daidzein)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydroxylated_Intermediate [label="Hydroxylated Boeravinone\nIntermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; Final_Product [label="9-O-Methyl-4-Hydroxyboeravinone B", fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Edges L_Phenylalanine -> Cinnamic_Acid [label="PAL", color="#34A853"]; Cinnamic_Acid -> p_Coumaric_Acid [label="C4H", color="#34A853"]; p_Coumaric_Acid -> p_Coumaroyl_CoA [label="4CL", color="#34A853"]; p_Coumaroyl_CoA -> Naringenin_Chalcone [label="CHS\n(+ 3x Malonyl-CoA)", color="#34A853"]; Naringenin_Chalcone -> Naringenin [label="CHI", color="#34A853"]; Naringenin -> Isoflavone_Precursor [label="IFS, Dehydratase", color="#EA4335"]; Isoflavone_Precursor -> Hydroxylated_Intermediate [label="Hydroxylases\n(P450s)", color="#FBBC05"]; Hydroxylated_Intermediate -> Final_Product [label="O-Methyltransferase\n(OMT)", color="#FBBC05"]; }
Caption: Proposed biosynthetic pathway of 9-O-Methyl-4-Hydroxyboeravinone B.Regulation of Biosynthesis
The biosynthesis of isoflavonoids, including boeravinones, is tightly regulated in plants and can be influenced by various signaling molecules, particularly those involved in plant defense responses such as jasmonic acid (JA) and salicylic (B10762653) acid (SA).[18][19][20][21] Elicitation of Boerhavia diffusa cell cultures with these signaling molecules has been shown to enhance the production of boeravinones.
Jasmonic Acid (JA) Signaling Pathway
Jasmonic acid and its methyl ester, methyl jasmonate (MeJA), are key signaling molecules in plant defense against herbivores and necrotrophic pathogens.[21][22] The JA signaling pathway typically involves the degradation of JAZ (Jasmonate ZIM-domain) repressor proteins, which leads to the activation of transcription factors that upregulate the expression of biosynthetic genes involved in secondary metabolite production.[18][22]
// Nodes JA_Ile [label="JA-Ile", fillcolor="#FBBC05", fontcolor="#202124"]; SCF_COI1 [label="SCF-COI1 Complex", fillcolor="#F1F3F4", fontcolor="#202124"]; JAZ [label="JAZ Repressor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TF [label="Transcription Factors\n(e.g., MYC2)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Biosynthetic_Genes [label="Boeravinone\nBiosynthetic Genes", fillcolor="#34A853", fontcolor="#FFFFFF"]; Boeravinone [label="9-O-Methyl-4-Hydroxyboeravinone B\nProduction", fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Edges JA_Ile -> SCF_COI1 [label="binds", color="#5F6368"]; SCF_COI1 -> JAZ [label="targets for degradation", color="#EA4335"]; JAZ -> TF [label="represses", style=dashed, color="#EA4335"]; TF -> Biosynthetic_Genes [label="activates transcription", color="#34A853"]; Biosynthetic_Genes -> Boeravinone [label="leads to", color="#34A853"]; }
Caption: Simplified Jasmonic Acid signaling pathway leading to boeravinone biosynthesis.Salicylic Acid (SA) Signaling Pathway
Salicylic acid is a crucial phytohormone in mediating plant defense against biotrophic pathogens.[23][24][25][26][27] The SA signaling pathway often involves the NPR1 (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1) protein, which, upon SA accumulation, translocates to the nucleus and interacts with TGA transcription factors to activate the expression of defense-related genes, including those for secondary metabolite biosynthesis.[23][27]
// Nodes SA [label="Salicylic Acid (SA)", fillcolor="#FBBC05", fontcolor="#202124"]; NPR1_inactive [label="NPR1 (inactive)\nin cytoplasm", fillcolor="#F1F3F4", fontcolor="#202124"]; NPR1_active [label="NPR1 (active)\nin nucleus", fillcolor="#4285F4", fontcolor="#FFFFFF"]; TGA [label="TGA Transcription\nFactors", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Biosynthetic_Genes [label="Boeravinone\nBiosynthetic Genes", fillcolor="#34A853", fontcolor="#FFFFFF"]; Boeravinone [label="9-O-Methyl-4-Hydroxyboeravinone B\nProduction", fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Edges SA -> NPR1_inactive [label="induces monomerization\nand nuclear import", color="#5F6368"]; NPR1_inactive -> NPR1_active [color="#5F6368"]; NPR1_active -> TGA [label="interacts with", color="#4285F4"]; TGA -> Biosynthetic_Genes [label="activates transcription", color="#34A853"]; Biosynthetic_Genes -> Boeravinone [label="leads to", color="#34A853"]; }
Caption: Simplified Salicylic Acid signaling pathway influencing boeravinone biosynthesis.Quantitative Data on Boeravinone Production
The production of boeravinones, including 9-O-Methyl-4-Hydroxyboeravinone B, can be influenced by various factors such as the choice of plant tissue, culture conditions, and the use of elicitors. The following tables summarize quantitative data from studies on boeravinone production in Boerhavia diffusa.
| Plant Material | Compound | Concentration | Analytical Method | Reference |
| Callus cultures on MS medium with 5.0 ppm 2,4-D | Boeravinone B | 673.95 µg/g Dry Weight | HPLC | [28] |
| Roots | Boeravinone B | 0.15% | Microwave-assisted extraction followed by RP-HPLC | [29] |
| Roots | Boeravinone E | 0.32% | Microwave-assisted extraction followed by RP-HPLC | [29] |
| Roots | Boeravinone B | 0.22% | RP-HPLC | [29] |
| Roots | Boeravinone E | 0.05% | RP-HPLC | [29] |
Table 1: Quantitative Analysis of Boeravinones in Boerhaavia diffusa
Experimental Protocols
Quantification of Boeravinone B and Caffeic Acid by HPTLC
This protocol is adapted from a validated method for the simultaneous quantification of boeravinone B and caffeic acid in Boerhavia diffusa.[30]
4.1.1. Preparation of Standard Solutions
-
Prepare a stock solution of standard boeravinone B (1 mg/mL) and caffeic acid (1 mg/mL) in methanol (B129727).
-
Store the stock solutions at 2-8 °C.
-
Prepare working standard solutions by further diluting the stock solutions with methanol to achieve a range of concentrations (e.g., 100, 200, 400 ng/band) for plotting a calibration curve.
4.1.2. Sample Preparation (Extraction)
-
Optimize the extraction process for maximum yield. A Box-Behnken experimental design can be used to optimize parameters like extraction time, temperature, and solvent concentration.
-
For boeravinone B, optimal extraction parameters were found to be an extraction time of 60 minutes, a temperature of 60°C, and a solvent ratio of 40:60 (water:methanol, v/v).[30]
-
Reflux the powdered plant material with the optimized solvent system for the determined time.
-
Filter the extract and concentrate it under reduced pressure.
-
Dissolve a known amount of the dried extract in methanol for HPTLC analysis.
4.1.3. HPTLC Instrumentation and Conditions
-
Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates.
-
Mobile Phase: Toluene:Ethyl acetate:Formic acid (5:3:1, v/v/v).
-
Application: Apply the standard and sample solutions as bands on the HPTLC plate using a suitable applicator.
-
Development: Develop the plate in a twin-trough chamber saturated with the mobile phase.
-
Densitometric Analysis: Perform densitometric scanning at 254 nm.
-
Quantification: Calculate the concentration of boeravinone B and caffeic acid in the samples by comparing the peak areas with the calibration curve of the standards.
In Vitro Enzyme Assay for O-Methyltransferase (OMT) Activity
This is a general protocol for assaying the activity of a putative OMT involved in flavonoid biosynthesis, which can be adapted for the specific OMT in the 9-O-Methyl-4-Hydroxyboeravinone B pathway.[14][17][31]
4.2.1. Recombinant Protein Expression and Purification
-
Clone the open reading frame of the candidate OMT gene into an expression vector (e.g., pMAL-c4x).
-
Transform the construct into an E. coli expression strain.
-
Induce protein expression with IPTG.
-
Purify the recombinant OMT protein using affinity chromatography (e.g., amylose (B160209) resin for a maltose-binding protein fusion).
4.2.2. Enzyme Reaction
-
Prepare a reaction mixture containing:
-
Tris-HCl buffer (e.g., 50-100 mM, pH 7.5-8.0)
-
Purified recombinant OMT protein (e.g., 20-25 µL of a 2.5 mg/mL solution)
-
Substrate (the hydroxylated boeravinone intermediate) (e.g., 0.1-0.2 mM)
-
S-adenosyl-L-methionine (SAM) as the methyl donor (e.g., 0.5-5 mM)
-
(Optional) Sodium ascorbate (B8700270) as an antioxidant (e.g., 25 mM)
-
-
Use a reaction with a purified protein from an empty vector as a negative control.
-
Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a suitable duration (e.g., 2-12 hours).
-
Terminate the reaction by adding an equal volume of methanol and subjecting it to sonication.
4.2.3. Product Analysis
-
Filter the reaction mixture through a 0.22 µm filter.
-
Analyze the products by High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (MS) or a photodiode array (PDA) detector.
-
Compare the retention time and mass spectrum of the product with that of an authentic standard of 9-O-Methyl-4-Hydroxyboeravinone B to confirm the enzyme's activity.
Experimental Workflow for Elicitor-Induced Production
The following workflow outlines the general steps for investigating the effect of elicitors on the production of 9-O-Methyl-4-Hydroxyboeravinone B in plant cell or organ cultures.
// Nodes Start [label="Establishment of\nBoerhavia diffusa\ncell/organ culture", fillcolor="#F1F3F4", fontcolor="#202124"]; Elicitation [label="Elicitor Treatment\n(e.g., Jasmonic Acid, Salicylic Acid)\nat various concentrations and exposure times", fillcolor="#FBBC05", fontcolor="#202124"]; Harvesting [label="Harvesting of Biomass\nat different time points", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Extraction of\nSecondary Metabolites", fillcolor="#F1F3F4", fontcolor="#202124"]; Quantification [label="Quantification of\n9-O-Methyl-4-Hydroxyboeravinone B\n(e.g., HPLC, HPTLC)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Data_Analysis [label="Data Analysis and\nComparison with Control", fillcolor="#34A853", fontcolor="#FFFFFF"]; Gene_Expression [label="Gene Expression Analysis\n(qRT-PCR) of key\nbiosynthetic genes (optional)", fillcolor="#F1F3F4", fontcolor="#202124"];
// Edges Start -> Elicitation [color="#5F6368"]; Elicitation -> Harvesting [color="#5F6368"]; Harvesting -> Extraction [color="#5F6368"]; Extraction -> Quantification [color="#5F6368"]; Quantification -> Data_Analysis [color="#5F6368"]; Elicitation -> Gene_Expression [style=dashed, color="#5F6368"]; Gene_Expression -> Data_Analysis [style=dashed, color="#5F6368"]; }
Caption: General experimental workflow for studying elicitor effects on boeravinone production.Conclusion
This technical guide provides a foundational understanding of the biosynthesis of 9-O-Methyl-4-Hydroxyboeravinone B. While the exact enzymatic machinery in Boerhavia diffusa remains to be fully characterized, the proposed pathway, based on established isoflavonoid biosynthesis, offers a robust framework for future research. The provided quantitative data and experimental protocols serve as valuable resources for researchers aiming to quantify and enhance the production of this promising bioactive compound. Further investigation into the specific hydroxylases and O-methyltransferases will be critical for the successful metabolic engineering of this pathway for pharmaceutical applications.
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